Cas no 88247-05-6 (2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-)

2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy- structure
88247-05-6 structure
Product name:2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-
CAS No:88247-05-6
MF:C17H14N2O8S2
MW:438.431662082672
CID:1920255
PubChem ID:71409726

2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy-
    • 3-amino-5-benzamido-4-hydroxynaphthalene-2,7-disulfonic acid
    • DTXSID70829447
    • 88247-05-6
    • Inchi: InChI=1S/C17H14N2O8S2/c18-15-13(29(25,26)27)7-10-6-11(28(22,23)24)8-12(14(10)16(15)20)19-17(21)9-4-2-1-3-5-9/h1-8,20H,18H2,(H,19,21)(H,22,23,24)(H,25,26,27)
    • InChI Key: DXFSFNFJMFVULD-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)NC2=C3C(=CC(=C2)S(=O)(=O)O)C=C(C(=C3O)N)S(=O)(=O)O

Computed Properties

  • Exact Mass: 438.01915776Da
  • Monoisotopic Mass: 438.01915776Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 201Ų
  • XLogP3: 1.6

2,7-Naphthalenedisulfonic acid, 3-amino-5-(benzoylamino)-4-hydroxy- Related Literature

Recommend Articles

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.